Cas no 2227757-66-4 ((2R)-1-(pyrimidin-2-yl)propan-2-amine)

• Product Name: (2R)-1-(pyrimidin-2-yl)propan-2-amine
• CAS No: 2227757-66-4
• MF: C₇H₁₁N₃
• MW: 137.182340860367
• CID: 5842224
• PubChem ID: 95028657
• Update Time: 2025-05-24

(2R)-1-(pyrimidin-2-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(pyrimidin-2-yl)propan-2-amine
• EN300-1999253
• 2227757-66-4

• Inchi： 1S/C7H11N3/c1-6(8)5-7-9-3-2-4-10-7/h2-4,6H,5,8H2,1H3/t6-/m1/s1
• InChI Key： JTGBGOIHERHDNU-ZCFIWIBFSA-N
• SMILES： N[C@H](C)CC1N=CC=CN=1

Computed Properties

• Exact Mass: 137.095297364g/mol
• Monoisotopic Mass: 137.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 88.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 51.8Ų

Additional information on (2R)-1-(pyrimidin-2-yl)propan-2-amine

(2R)-1-(Pyrimidin-2-yl)Propan-2-Amine: A Comprehensive Overview

The compound with CAS No 2227757-66-4, commonly referred to as (2R)-1-(pyrimidin-2-yl)propan-2-amine, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and development. The molecule's chiral center at the propan-2-amine moiety plays a crucial role in its stereochemical behavior, making it a valuable tool in asymmetric synthesis and enantioselective reactions.

Recent studies have highlighted the importance of (2R)-1-(pyrimidin-2-yl)propan-2-amine in medicinal chemistry, particularly in the design of bioactive molecules. Its pyrimidine ring system is known for its ability to engage in hydrogen bonding and π-interactions, which are critical for molecular recognition and binding affinity. This property has led to its exploration as a component in various therapeutic agents, including kinase inhibitors and GPCR modulators.

The synthesis of (2R)-1-(pyrimidin-2-yl)propan-2-amine has been optimized through advanced methodologies, ensuring high enantiomeric excess and scalability. Researchers have employed asymmetric catalysis techniques, such as organocatalysis and transition metal-catalyzed reactions, to achieve efficient synthesis routes. These advancements have significantly reduced production costs while maintaining the compound's purity and stereochemical integrity.

In terms of biological activity, (2R)-1-(pyrimidin-2-yl)propan-2-amine has demonstrated promising results in preclinical studies. It has shown potential as a modulator of key cellular pathways involved in inflammation, cancer, and neurodegenerative diseases. For instance, its ability to inhibit specific kinases makes it a candidate for anti-cancer therapies targeting oncogenic signaling pathways.

Moreover, the compound's versatility has been leveraged in combinatorial chemistry approaches, where it serves as a building block for constructing complex molecular architectures. Its compatibility with various functional groups allows for the generation of diverse libraries of compounds, enhancing the scope of drug discovery efforts.

From an environmental standpoint, the synthesis and application of (2R)-1-(pyrimidin-2-yl)propan-2-amines have been designed with sustainability in mind. Green chemistry principles have been integrated into production processes to minimize waste and reduce ecological impact.

In conclusion, (CAS No 2227757-66-) (product name: (R)-1-(pyrimidinyl)propanamine) stands out as a pivotal molecule with wide-ranging implications in pharmaceutical research and beyond. Its unique properties, coupled with ongoing advancements in synthetic methodologies and biological applications, position it as a cornerstone for future innovations in medicine and materials science.